molecular formula C16H19N3O6S2 B4107044 N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide

N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide

Cat. No. B4107044
M. Wt: 413.5 g/mol
InChI Key: IIGWEQQMWNRRRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide, commonly known as MNBSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBSA is a sulfonamide derivative that has been synthesized using various methods, each with its advantages and limitations. The purpose of

Mechanism of Action

The mechanism of action of MNBSA involves the inhibition of COX-2 activity, which leads to a decrease in the production of prostaglandins, which are involved in the inflammatory response. MNBSA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
MNBSA has been reported to have a variety of biochemical and physiological effects. In vitro studies have shown that MNBSA inhibits the growth of cancer cells by inducing apoptosis, which leads to the death of cancer cells. In addition, MNBSA has been shown to inhibit the activity of COX-2, which leads to a decrease in the production of inflammatory mediators. MNBSA has also been reported to have antioxidant properties, which may contribute to its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

MNBSA has several advantages as a potential research tool. It is a relatively simple compound to synthesize, and it has been reported to have good stability under various conditions. However, MNBSA has several limitations as well. It is a highly reactive compound and must be handled with care. In addition, MNBSA has limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on MNBSA. One potential area of research is the development of MNBSA derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of MNBSA as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, the mechanism of action of MNBSA could be further investigated to gain a better understanding of its potential applications in different fields of scientific research.
In conclusion, MNBSA is a sulfonamide derivative that has gained significant attention in scientific research due to its potential applications in various fields. MNBSA has been synthesized using different methods and has been extensively studied for its potential applications as an anticancer and anti-inflammatory agent. MNBSA has several advantages as a research tool, but also has limitations. There are several future directions for the research on MNBSA, including the development of MNBSA derivatives and investigation of its potential use as a therapeutic agent for other diseases.

Scientific Research Applications

MNBSA has been extensively studied for its potential applications in different fields of scientific research. In the field of medicinal chemistry, MNBSA has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In addition, MNBSA has been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.

properties

IUPAC Name

N-[1-[(4-methylphenyl)sulfonylamino]propan-2-yl]-2-nitrobenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N3O6S2/c1-12-7-9-14(10-8-12)26(22,23)17-11-13(2)18-27(24,25)16-6-4-3-5-15(16)19(20)21/h3-10,13,17-18H,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IIGWEQQMWNRRRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCC(C)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19N3O6S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide
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N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide
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N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide
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N-(1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl)-2-nitrobenzenesulfonamide

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